Cas no 91871-82-8 (Cyclohexanecarboxylic acid, 1-iodoethyl ester)
91871-82-8 structure
Product Name:Cyclohexanecarboxylic acid, 1-iodoethyl ester
CAS No:91871-82-8
MF:C9H15IO2
MW:282.118675470352
CID:1971208
PubChem ID:13592819
Update Time:2025-04-21
Cyclohexanecarboxylic acid, 1-iodoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 1-iodoethyl ester
- 1-iodoethyl cyclohexanecarboxylate
- 91871-82-8
- TWTBIIVXJUKVNC-UHFFFAOYSA-N
- DTXSID50544565
- SY326352
- SCHEMBL6578779
- MFCD30605479
-
- Inchi: 1S/C9H15IO2/c1-7(10)12-9(11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
- InChI Key: TWTBIIVXJUKVNC-UHFFFAOYSA-N
- SMILES: IC(C)OC(C1CCCCC1)=O
Computed Properties
- Exact Mass: 282.01168Da
- Monoisotopic Mass: 282.01168Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Cyclohexanecarboxylic acid, 1-iodoethyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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